Cas no 1292527-26-4 (3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile)

• Product Name: 3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile
• CAS No: 1292527-26-4
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 4797836
• Update Time: 2025-05-27

3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile
• BDBM50017491

• Inchi： 1S/C18H15NO2/c19-11-13-3-1-4-14(9-13)12-21-16-7-8-17-15(10-16)5-2-6-18(17)20/h1,3-4,7-10H,2,5-6,12H2
• InChI Key： QNDNWBBHMYWEIC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C#N)C=1)C1C=CC2C(CCCC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on 3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile

Research Brief on 3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile (CAS: 1292527-26-4)

3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile (CAS: 1292527-26-4) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in targeting specific enzymatic pathways and protein-protein interactions. The presence of both a tetrahydronaphthalenone core and a benzonitrile moiety suggests its utility as a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of this compound, making it more accessible for high-throughput screening and structure-activity relationship (SAR) studies. The researchers employed a combination of palladium-catalyzed cross-coupling and oxidative cyclization to achieve the desired product with high efficiency.

In terms of biological activity, preliminary in vitro assays have demonstrated that 3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile exhibits moderate inhibitory effects against certain kinases involved in inflammatory pathways. Specifically, the compound showed promising activity against JAK2 and SYK kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of anti-inflammatory or autoimmune disease therapeutics.

Further investigations into the mechanism of action revealed that 3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile interacts with the ATP-binding pocket of target kinases, as confirmed by X-ray crystallography and molecular docking studies. The benzonitrile group appears to play a critical role in forming hydrogen bonds with key residues in the kinase domain, while the tetrahydronaphthalenone moiety contributes to hydrophobic interactions.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies in rodent models indicated low oral bioavailability, likely due to poor solubility and rapid metabolism. Current research efforts are focused on derivatization strategies to improve these properties, such as the introduction of solubilizing groups or prodrug approaches.

In conclusion, 3-(((5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)methyl)benzonitrile represents an interesting chemical entity with potential therapeutic applications. While further optimization is needed to address its pharmacokinetic limitations, its unique structural features and demonstrated biological activity make it a valuable candidate for continued investigation in drug discovery programs. Future studies should explore its selectivity profile and potential off-target effects to fully assess its therapeutic potential.